Cas no 815581-69-2 (1H-Benzimidazole, 2-(2-bromophenyl)-1-butyl-)

• Product Name: 1H-Benzimidazole, 2-(2-bromophenyl)-1-butyl-
• CAS No: 815581-69-2
• MF: C₁₇H₁₇BrN₂
• MW: 329.234283208847
• CID: 583509
• PubChem ID: 69904014
• Update Time: 2025-04-19

1H-Benzimidazole, 2-(2-bromophenyl)-1-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(2-bromophenyl)-1-butyl-
• 2-(2-bromophenyl)-1-butylbenzimidazole
• SCHEMBL6810630
• 815581-69-2
• 2-(2-bromophenyl)-1-butyl-1h-benzimidazole
• DTXSID70741493

• Inchi： 1S/C17H17BrN2/c1-2-3-12-20-16-11-7-6-10-15(16)19-17(20)13-8-4-5-9-14(13)18/h4-11H,2-3,12H2,1H3
• InChI Key： BXFBEVGISBIMFY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NC2C=CC=CC=2N1CCCC

Computed Properties

• Exact Mass: 328.05751g/mol
• Monoisotopic Mass: 328.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.8Ų